Cas no 1351753-99-5 (N,N'-Dicyclohexyl-4-morpholinecarboxamidine)
N,N'-Dicyclohexyl-4-morpholinecarboxamidine Chemical and Physical Properties
Names and Identifiers
-
- N,N'-Dicyclohexyl-4-morpholinecarboxamidine
- N,N'-dicyclohexylmorpholine-4-carboximidamide
- N,N'-Dicyclohexyl-4-morpholine carboxamidine
- N,N'-Dicyclohexylmorpholine-4-carboxamidine
- N,N'-Dicyclohexyl-1-morpholinoformamidine
- 4-Morpholinecarboximidamide, N,N'-dicyclohexyl-
- FORMAMIDINE, N,N'-DICYCLOHEXYL-1-MORPHOLINO-
- N,N'-Dicyclohexyl-morpholine-4-carboxamidine
- (Z)-N,N'-dicyclohexylmorpholine-4-carboximidamide
- NSC67197
- 4-(N,N'-Dicyclohexylamidino)morpholine
- n,n'-dicyclohexyl-4-
-
- Inchi: 1S/C17H31N3O/c1-3-7-15(8-4-1)18-17(20-11-13-21-14-12-20)19-16-9-5-2-6-10-16/h15-16H,1-14H2,(H,18,19)
- InChI Key: OZNYZQOTXQSUJM-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)/C(=N\C1CCCCC1)/NC1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 327
- XLogP3: 2.9
- Topological Polar Surface Area: 36.9
N,N'-Dicyclohexyl-4-morpholinecarboxamidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449037105-250g |
N,n'-dicyclohexyl-morpholine-4-carboxamidine |
1351753-99-5 | 97% | 250g |
561.80 USD | 2021-06-15 |
N,N'-Dicyclohexyl-4-morpholinecarboxamidine Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on N,N'-Dicyclohexyl-4-morpholinecarboxamidine
Introduction to N,N'-Dicyclohexyl-4-morpholinecarboxamidine (CAS No. 1351753-99-5)
N,N'-Dicyclohexyl-4-morpholinecarboxamidine, a compound with the chemical identifier CAS No. 1351753-99-5, is a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The presence of both dicyclohexyl and morpholinecarboxamidine functional groups imparts distinct chemical properties that make it a valuable candidate for further investigation.
The synthesis and characterization of N,N'-Dicyclohexyl-4-morpholinecarboxamidine involve meticulous procedures to ensure high purity and yield. Advanced synthetic methodologies are employed to construct the desired molecular framework, often requiring precise control over reaction conditions. The dicyclohexyl moiety contributes to the compound's stability, while the morpholinecarboxamidine group introduces reactivity that can be harnessed for various biochemical interactions.
In recent years, there has been a surge in research focusing on the development of novel chiral auxiliaries and ligands for asymmetric synthesis. N,N'-Dicyclohexyl-4-morpholinecarboxamidine has emerged as a promising candidate in this area due to its ability to facilitate enantioselective transformations. Its structural design allows it to interact selectively with specific substrates, enabling the production of enantiomerically pure compounds which are crucial in pharmaceuticals and fine chemicals.
The compound's potential applications extend beyond asymmetric synthesis. It has been explored as a component in catalytic systems where its dual functionality can enhance reaction efficiency. The morpholinecarboxamidine group, in particular, is known for its ability to stabilize transition metal centers, thereby improving catalytic activity. This makes N,N'-Dicyclohexyl-4-morpholinecarboxamidine a valuable asset in the development of new catalytic protocols.
Recent studies have also delved into the pharmacological properties of derivatives of N,N'-Dicyclohexyl-4-morpholinecarboxamidine. By modifying its molecular structure, researchers have been able to identify compounds with potential therapeutic benefits. These derivatives exhibit interesting biological activities, including anti-inflammatory and analgesic effects, which have been observed in preclinical studies. Such findings underscore the importance of this compound as a scaffold for drug discovery.
The role of computational chemistry in understanding the behavior of N,N'-Dicyclohexyl-4-morpholinecarboxamidine cannot be overstated. Molecular modeling techniques have provided insights into its interactions with biological targets, helping researchers predict and optimize its properties. These computational approaches are increasingly integrated into experimental workflows, leading to more efficient and targeted research endeavors.
In conclusion, N,N'-Dicyclohexyl-4-morpholinecarboxamidine (CAS No. 1351753-99-5) represents a fascinating compound with diverse applications in synthetic chemistry, catalysis, and drug development. Its unique structural features and functional groups make it a versatile tool for researchers aiming to push the boundaries of chemical innovation. As our understanding of its properties continues to grow, so too will its significance in advancing scientific progress.
1351753-99-5 (N,N'-Dicyclohexyl-4-morpholinecarboxamidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)